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Compound of Interest

Compound Name: Ferric chromate

Cat. No.: B079382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition pathway of

ferric chromate (Fe₂O₃(CrO₄)₃), a process of significant interest in various fields including

catalysis, material science, and as a potential consideration in the stability studies of chromium-

containing compounds. While comprehensive data on the anhydrous form is limited, this

document synthesizes available information on its hydrated counterparts and analogous iron

and chromium compounds to present a scientifically grounded understanding of its thermal

behavior.

The Thermal Decomposition Pathway of Ferric
Chromate
The thermal decomposition of ferric chromate is a multi-step process involving dehydration

(for hydrated forms), decomposition into intermediate species, and final transformation into

stable metal oxides. The pathway outlined below is primarily based on studies of hydrated

ferric chromate, providing a foundational model for the anhydrous core's degradation.

The decomposition is proposed to proceed through the following key stages:

Initial Decomposition and Formation of an Intermediate: Upon heating, ferric chromate is

postulated to decompose into ferric oxide (Fe₂O₃) and chromium(VI) oxide (CrO₃).
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Reaction of Intermediates: The highly reactive chromium(VI) oxide will then react with the

initially formed ferric oxide.

Formation of a Secondary Intermediate: This reaction leads to the formation of an iron-

chromium oxide intermediate.

Final Decomposition to Stable Oxides: With a further increase in temperature, this

intermediate decomposes to the final, stable products: ferric oxide (Fe₂O₃) and chromium(III)

oxide (Cr₂O₃).

This proposed pathway is supported by thermal analysis studies on various iron chromates,

which consistently identify the final products as oxides of iron(III) and chromium(III).[1] The

possible presence of an intermediate, such as Fe₂O(CrO₄)₂, has also been suggested in the

literature.[1]

Quantitative Data Summary
Due to the limited availability of specific quantitative data for anhydrous ferric chromate in the

reviewed literature, the following table provides a generalized summary of expected thermal

events based on the analysis of hydrated iron chromates and related compounds. The precise

temperatures and weight losses will be dependent on experimental conditions such as heating

rate and atmosphere.

Thermal Event
Temperature
Range (°C)

% Weight Loss
(Approx.)

Gaseous
Products
Evolved

Solid Residue

Initial

Decomposition
300 - 500 Variable

O₂, CrO₃

(sublimes)

Fe₂O₃,

Intermediate

Chromium

Oxides

Intermediate

Decomposition
500 - 700 Variable O₂ Fe₂O₃, Cr₂O₃

Final Product

Formation
> 700 Minimal - Fe₂O₃, Cr₂O₃
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Note: This table is an illustrative summary based on analogous compounds and should be

confirmed by specific experimental data for anhydrous ferric chromate.

Visualizing the Decomposition Pathway and
Experimental Workflow
To clarify the proposed thermal decomposition pathway and the general experimental approach

for its analysis, the following diagrams are provided in the DOT language for Graphviz.

Fe₂O₃(CrO₄)₃
(Ferric Chromate) Fe₂O₃ + CrO₃

 Δ (Heat)
~300-500°C Fe₂O(CrO₄)₂

(Proposed Intermediate)
 Reaction Fe₂O₃ + Cr₂O₃

(Ferric Oxide + Chromium(III) Oxide)

 Δ (Heat)
~500-700°C

Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway of ferric chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079382#thermal-decomposition-pathway-of-ferric-
chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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